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Compound of Interest

Compound Name: GW284543 hydrochloride

Cat. No.: B3028260 Get Quote

For research use only. Not for use in humans.

Abstract
GW284543 hydrochloride is a potent and selective inhibitor of MEK5, a key kinase in the

mitogen-activated protein kinase (MAPK) signaling cascade. This document provides an in-

depth technical overview of the chemical properties, mechanism of action, and experimental

applications of GW284543 hydrochloride. It is intended for researchers, scientists, and drug

development professionals working in oncology, immunology, and related fields.

Chemical Properties
GW284543 hydrochloride is a synthetic, small-molecule compound with the following

physicochemical properties:

Property Value Reference

Molecular Formula C₂₃H₂₁ClN₂O₃ [1]

Molecular Weight 408.87 g/mol [1]

CAS Number 179246-08-3 [2]

Appearance Solid powder [3]

Purity ≥98% [3]
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Solubility
Solvent Concentration Remarks Reference

DMSO ≥24.16 mM (9 mg/mL)

Moisture-absorbing

DMSO may reduce

solubility. Use fresh

DMSO.

[4]

4.09 mg/mL (10 mM)
Sonication is

recommended.
[1]

Water Insoluble [4]

Ethanol Insoluble [4]

For in vivo studies, various formulations have been described to achieve a clear solution,

including combinations of DMSO with PEG300, Tween-80, and saline, or with corn oil.[5]

Storage and Stability
Powder: Store at -20°C for up to 3 years.[1]

In solvent: Store at -80°C for up to 1 year.[5]

Mechanism of Action and Signaling Pathway
GW284543 hydrochloride is a selective inhibitor of MAP Kinase Kinase 5 (MEK5).[1] MEK5 is

the direct upstream activator of Extracellular Signal-regulated Kinase 5 (ERK5), also known as

Big Mitogen-activated Kinase 1 (BMK1).[6] The MEK5/ERK5 signaling pathway is distinct from

the more extensively studied MEK1/2-ERK1/2 cascade and is involved in various cellular

processes, including proliferation, survival, and differentiation.[6]

The MEK5-ERK5 Signaling Cascade
The activation of the MEK5-ERK5 pathway is initiated by various upstream stimuli, including

growth factors, cytokines, and cellular stress.[6] These signals lead to the activation of MAP

Kinase Kinase Kinases (MEKKs), primarily MEKK2 and MEKK3, which in turn phosphorylate

and activate MEK5.[6] Activated MEK5 then phosphorylates ERK5 on specific threonine and

tyrosine residues (Thr218 and Tyr220), leading to its activation.[6]
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Once activated, ERK5 can translocate to the nucleus and phosphorylate a variety of

downstream targets, including transcription factors such as c-Myc, MEF2 (Myocyte Enhancer

Factor 2), Sap1, and c-Fos.[6] This phosphorylation modulates the activity of these

transcription factors, thereby regulating gene expression and influencing cellular responses.
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By selectively inhibiting MEK5, GW284543 hydrochloride prevents the phosphorylation and

activation of ERK5, thereby blocking downstream signaling events. This leads to a reduction in

the phosphorylation of ERK5 (pERK5) and a decrease in the levels of endogenous MYC

protein.[2][5]

Experimental Protocols
Western Blot Analysis of MEK5 Pathway Inhibition
The following is a general protocol for assessing the effect of GW284543 hydrochloride on the

MEK5 signaling pathway, based on methodologies used in relevant studies.

3.1.1. Cell Culture and Treatment

Culture cells of interest (e.g., MIA PaCa-2 pancreatic cancer cells) in appropriate media and

conditions.

Treat cells with varying concentrations of GW284543 hydrochloride (e.g., 10 and 20 µM) or

vehicle control (e.g., DMSO) for a specified duration (e.g., 6 hours).[5]

3.1.2. Protein Extraction

Wash cells with ice-cold phosphate-buffered saline (PBS).

Lyse cells in a suitable lysis buffer (e.g., PRO-PREP Protein Extraction Solution) containing

protease and phosphatase inhibitors.

Determine protein concentration using a standard assay (e.g., Bio-Rad Protein Assay).

3.1.3. SDS-PAGE and Electrotransfer

Denature protein lysates by boiling in Laemmli sample buffer.

Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-

PAGE) using an appropriate percentage polyacrylamide gel.

Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

3.1.4. Immunoblotting
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Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in Tris-buffered

saline with Tween 20 - TBST) for 1 hour at room temperature.

Incubate the membrane with primary antibodies specific for the proteins of interest overnight

at 4°C. Recommended primary antibodies include those against:

Phospho-ERK5

Total ERK5

c-Myc

A loading control (e.g., β-actin or GAPDH)

Wash the membrane three times with TBST.

Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary

antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

3.1.5. Detection

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Visualize the bands using an appropriate imaging system.
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Quantitative Data
While a specific IC₅₀ value for GW284543 hydrochloride against MEK5 is not consistently

reported across publicly available sources, its effective concentration in cell-based assays has

been demonstrated.

Assay Type Cell Line Concentration Effect Reference

In Vitro Kinase

Assay
- -

Selective

inhibition of

MEK5

[7][8]

Cell-based Assay MIA PaCa-2 10 and 20 µM

Dose-dependent

reduction in

pERK5 and

endogenous

MYC protein

[5]

Applications in Research
GW284543 hydrochloride is a valuable tool for investigating the biological roles of the MEK5-

ERK5 signaling pathway in various contexts, including:

Cancer Biology: Studying the involvement of MEK5/ERK5 in tumor cell proliferation, survival,

and drug resistance.

Immunology: Elucidating the role of MEK5/ERK5 in immune cell development and function.

Neurobiology: Investigating the contribution of MEK5/ERK5 to neuronal survival and

differentiation.

Cardiovascular Research: Exploring the involvement of MEK5/ERK5 in cardiac hypertrophy

and angiogenesis.

Ordering Information
GW284543 hydrochloride is available from various commercial suppliers. Please refer to their

respective catalogs for product specifications and pricing.
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Disclaimer: This document is for informational purposes only and does not constitute an

endorsement of any particular product or supplier. Researchers should independently verify the

quality and suitability of any chemical compound for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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